Cas no 2680692-36-6 (2-(3-Chlorophenyl)-3,3,3-trifluoro-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 2-(3-Chlorophenyl)-3,3,3-trifluoro-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680692-36-6
• MF: C₁₁H₆ClF₆NO₃
• MW: 349.613663196564
• CID: 5622707
• PubChem ID: 165927305
• Update Time: 2025-11-01

2-(3-Chlorophenyl)-3,3,3-trifluoro-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28298423
• 2-(3-chlorophenyl)-3,3,3-trifluoro-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2680692-36-6
• 2-(3-Chlorophenyl)-3,3,3-trifluoro-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H6ClF6NO3/c12-6-3-1-2-5(4-6)9(8(21)22,11(16,17)18)19-7(20)10(13,14)15/h1-4H,(H,19,20)(H,21,22)
• InChI Key： OUERWJMNLDYXHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)O)(C(F)(F)F)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 348.9940397g/mol
• Monoisotopic Mass: 348.9940397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3-Chlorophenyl)-3,3,3-trifluoro-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 2-(3-Chlorophenyl)-3,3,3-trifluoro-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680692-36-6)

2-(3-Chlorophenyl)-3,3,3-trifluoro-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680692-36-6, is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and functional groups that contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 2-(3-Chlorophenyl)-3,3,3-trifluoro-2-(2,2,2-trifluoroacetamido)propanoic acid consists of a benzene ring substituted with a chlorine atom at the 3-position, an aliphatic chain terminated with a carboxylic acid group, and incorporates three fluorine atoms at the 3-position of the isopropyl group. Additionally, the presence of an amide functionality derived from 2,2,2-trifluoroacetic acid further enhances its reactivity and potential utility in synthetic chemistry. This structural motif positions the compound as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles and enhanced biological activity. For instance, fluorinated analogs have been shown to exhibit increased resistance to enzymatic degradation and improved cell membrane permeability. The specific arrangement of fluorine atoms in CAS No. 2680692-36-6 contributes to its unique set of properties that make it an attractive building block for medicinal chemists.

One of the most compelling aspects of CAS No. 2680692-36-6 is its potential as a precursor in the synthesis of bioactive molecules. The combination of a chlorophenyl ring and trifluoromethyl-substituted propanoic acid moiety suggests that this compound could be utilized in the development of drugs targeting various biological pathways. For example, such structural features are often found in molecules with anti-inflammatory or anticancer properties. Researchers have been exploring ways to leverage these structural motifs to design new agents with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated carboxylic acids in drug discovery. These compounds can serve as key intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other enzyme-targeting drugs. The amide group in CAS No. 2680692-36-6 provides a site for further functionalization, allowing chemists to attach various pharmacophores that enhance binding interactions with biological targets. This flexibility makes it a valuable tool in medicinal chemistry campaigns aimed at identifying novel therapeutic entities.

The synthesis of CAS No. 2680692-36-6 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include chlorination of a benzene derivative followed by introduction of the trifluoromethyl group via metal-catalyzed cross-coupling reactions. The subsequent formation of the amide bond is often achieved through nucleophilic acyl substitution reactions using appropriate fluorinated acyl chlorides or anhydrides. These synthetic strategies underscore the compound's complexity but also highlight its synthetic accessibility for researchers equipped with advanced organic chemistry techniques.

In terms of biological activity, preliminary investigations into derivatives of CAS No. 2680692-36-6 have shown promising results in vitro. For instance, certain analogs have demonstrated inhibitory effects on enzymes implicated in inflammatory diseases and cancer progression. The trifluoromethyl group is known to enhance binding affinity by increasing hydrophobic interactions with target proteins, while the chlorophenyl moiety can modulate electronic properties and influence receptor interactions. These findings suggest that further exploration of this chemical scaffold could yield lead compounds with therapeutic potential.

The role of computational chemistry has been instrumental in guiding synthetic efforts and predicting biological outcomes for molecules like CAS No. 2680692-36-6. Advanced computational methods allow researchers to model molecular interactions at an atomic level, providing insights into how structural modifications might impact activity profiles. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and prioritize compounds for further testing.

As interest in fluorinated pharmaceuticals continues to grow, CAS No. 2680692-36-6 is poised to play a significant role in future drug development initiatives. Its unique structural features offer opportunities for designing molecules with tailored properties that meet specific therapeutic needs. Moreover, its versatility as a synthetic intermediate makes it a valuable asset for academic laboratories and pharmaceutical companies alike.

In conclusion,CAS No. 2680692-36-6 represents a fascinating example of how structural complexity can be leveraged to create bioactive molecules with potential therapeutic applications。 Its combination of fluorinated functional groups and aromatic rings positions it as a promising candidate for further exploration in medicinal chemistry。 As research progresses， this compound is likely to contribute significantly to advancements in drug discovery， offering new avenues for treating diverse diseases。